Cas no 1598739-19-5 (4-CHLORO-5-(PYRIDIN-4-YL)PYRIMIDINE)

• Product Name: 4-CHLORO-5-(PYRIDIN-4-YL)PYRIMIDINE
• CAS No: 1598739-19-5
• MF: C₉H₆ClN₃
• MW: 191.617040157318
• CID: 5210286
• Update Time: 2025-06-08

4-CHLORO-5-(PYRIDIN-4-YL)PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-5-(PYRIDIN-4-YL)PYRIMIDINE

• Inchi： 1S/C9H6ClN3/c10-9-8(5-12-6-13-9)7-1-3-11-4-2-7/h1-6H
• InChI Key： KJHLVQNXNYQCLB-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2C=CN=CC=2)C(Cl)=N1

Additional information on 4-CHLORO-5-(PYRIDIN-4-YL)PYRIMIDINE

4-CHLORO-5-(PYRIDIN-4-YL)PYRIMIDINE: An Overview of a Promising Compound (CAS No. 1598739-19-5)

4-Chloro-5-(pyridin-4-yl)pyrimidine (CAS No. 1598739-19-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown potential in various therapeutic applications, particularly in the development of novel drugs for the treatment of cancer and other diseases. This article provides a comprehensive overview of 4-chloro-5-(pyridin-4-yl)pyrimidine, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Properties and Structure

4-Chloro-5-(pyridin-4-yl)pyrimidine is a heterocyclic compound with a molecular formula of C₁₀H₇ClN₃. It consists of a pyrimidine ring substituted with a chlorine atom at the 4-position and a pyridine ring at the 5-position. The presence of these functional groups imparts unique chemical properties to the compound, making it an attractive candidate for drug design and development. The molecular weight of 4-chloro-5-(pyridin-4-yl)pyrimidine is 200.63 g/mol, and it is typically available as a white crystalline solid with a melting point of approximately 160°C.

The chemical structure of 4-chloro-5-(pyridin-4-yl)pyrimidine allows for various functional group modifications, which can be exploited to enhance its pharmacological properties. For instance, the chlorine atom can be replaced with other substituents to modulate the compound's activity and selectivity towards specific biological targets. Similarly, the pyridine ring can be modified to introduce additional functionalities that may improve the compound's solubility, stability, or bioavailability.

Synthesis Methods

The synthesis of 4-chloro-5-(pyridin-4-yl)pyrimidine has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 2-chloroacetonitrile with 4-cyanopyridine in the presence of an acid catalyst. This reaction proceeds via a series of condensation and cyclization steps to form the desired product. Another method involves the reaction of 2-chloroacetonitrile with 4-amino-pyridine followed by cyclization under appropriate conditions.

In recent years, researchers have also explored alternative synthetic routes to improve the yield and purity of 4-chloro-5-(pyridin-4-yl)pyrimidine. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve product yields. Additionally, green chemistry approaches have been developed to minimize environmental impact and ensure sustainable production processes.

Biological Activities and Therapeutic Potential

4-Chloro-5-(pyridin-4-yl)pyrimidine has demonstrated promising biological activities in various preclinical studies. One of its most notable applications is in cancer therapy, where it has shown potent antiproliferative effects against several cancer cell lines. Studies have indicated that this compound can selectively inhibit key enzymes involved in cancer cell proliferation and survival, such as kinases and proteases.

In addition to its antitumor properties, 4-chloro-5-(pyridin-4-yl)pyrimidine has also been investigated for its potential in treating other diseases. For instance, it has exhibited anti-inflammatory effects by modulating cytokine production and reducing oxidative stress. These findings suggest that 4-chloro-5-(pyridin-4-yl)pyrimidine may have broad therapeutic applications beyond cancer therapy.

Clinical Trials and Future Directions

The promising preclinical results of 4-chloro-5-(pyridin-4-yl)pyrimidine have led to increased interest in its clinical evaluation. Several Phase I and Phase II clinical trials are currently underway to assess the safety, tolerability, and efficacy of this compound in human subjects. Preliminary data from these trials have shown encouraging results, with patients exhibiting favorable responses to treatment.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 4-chloro-5-(pyridin-4-yl)pyrimidine. Efforts are being made to develop prodrugs or drug delivery systems that can enhance its bioavailability and reduce potential side effects. Additionally, combination therapies involving 4-chloro-5-(pyridin-4-y l)pyrimidine and other anticancer agents are being explored to achieve synergistic effects.

Conclusion

4-Chloro-5-(pyridin-4-y l)pyrimidine, CAS No. 1598739 -19 -5 , represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique chemical structure , versatile synthetic methods , and diverse biological activities make it an attractive candidate for drug development . Ongoing clinical trials and research efforts are expected to further elucidate its therapeutic potential , paving the way for new treatments for cancer and other diseases . As our understanding of this compound continues to grow , it is likely that we will see more innovative applications in the near future . p >